Cas no 139599-68-1 (Benzene, 1-methoxy-3-[(phenylthio)methyl]-)

• Product Name: Benzene, 1-methoxy-3-[(phenylthio)methyl]-
• CAS No: 139599-68-1
• MF: C₁₄H₁₄OS
• MW: 230.325362682343
• CID: 1275599
• PubChem ID: 4351267
• Update Time: 2025-04-20

Benzene, 1-methoxy-3-[(phenylthio)methyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-methoxy-3-[(phenylthio)methyl]-
• 1-methoxy-3-(phenylsulfanylmethyl)benzene
• AKOS024382384
• DTXSID90402256
• 139599-68-1

• Inchi： 1S/C14H14OS/c1-15-13-7-5-6-12(10-13)11-16-14-8-3-2-4-9-14/h2-10H,11H2,1H3
• InChI Key： OZIYBVAKBOSPHQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)CC1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 230.07662
• Monoisotopic Mass: 230.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.5A^2

Experimental Properties

• PSA: 9.23